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Compound of Interest

Compound Name: 4-Iodotoluene

Cat. No.: B166478 Get Quote

This guide provides a comprehensive overview of the physical properties of 4-Iodotoluene,

with a specific focus on its melting and boiling points. It is intended for researchers, scientists,

and professionals in drug development who utilize this compound in their work. This document

outlines key data, experimental protocols for its determination, and a visualization of its

application in a common chemical reaction.

Physical Properties of 4-Iodotoluene
4-Iodotoluene, also known as p-iodotoluene, is an aromatic organic compound that serves as

a versatile intermediate in the synthesis of pharmaceuticals and other specialty chemicals.[1][2]

Its physical characteristics are crucial for its handling, storage, and application in various

chemical reactions.

Data Summary

The melting and boiling points of 4-Iodotoluene have been reported across various sources. A

summary of these values is presented below for easy comparison.
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Physical Property Reported Value(s)

Melting Point 32 - 36 °C[1][2]

33 - 35 °C[3][4][5][6][7]

35 °C[8][9]

Boiling Point 211.5 °C[3][5][6][7][9][10]

210 - 212 °C[1][2]

211 °C[8]

Experimental Protocols
The determination of melting and boiling points are fundamental laboratory techniques for the

characterization and purity assessment of chemical compounds.[11][12][13]

2.1. Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase.[12] For a pure crystalline compound, this transition occurs over a narrow temperature

range.[12] The presence of impurities typically lowers and broadens the melting point range.

[12][13] A common method for determining the melting point is using a capillary tube apparatus.

[12][14]

Methodology:

Sample Preparation: A small amount of the solid 4-Iodotoluene is finely ground into a

powder.[14] This powder is then packed into a small capillary tube, which is sealed at one

end.[12][15] The sample is compacted at the bottom of the tube.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb.[14][15] This assembly is then placed in a heating bath (such

as an oil bath in a Thiele tube or a metal block in a Mel-Temp apparatus).[12][14]

Heating and Observation: The heating bath is heated gradually.[14] For an unknown sample,

a rapid initial heating can be performed to determine an approximate melting point.[14][16]
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Subsequently, a new sample is heated slowly, at a rate of about 1-2°C per minute, as the

temperature approaches the expected melting point.[12][14]

Data Recording: Two temperatures are recorded: the temperature at which the first droplet of

liquid appears and the temperature at which the entire sample has completely melted.[14]

This range is reported as the melting point.

2.2. Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure, causing it to change from a liquid to a gas.[11][17]

Methodology:

Apparatus Setup: A small amount of liquid 4-Iodotoluene is placed in a small test tube. A

capillary tube, sealed at one end, is placed inside the test tube with its open end submerged

in the liquid.[11]

Heating: The test tube assembly is attached to a thermometer and heated in a suitable bath.

[11]

Observation: As the liquid is heated, the air trapped in the capillary tube expands and

escapes as bubbles. When the boiling point is reached, a continuous stream of bubbles will

emerge from the capillary tube.[18]

Data Recording: The heat source is then removed, and the apparatus is allowed to cool. The

boiling point is the temperature at which the bubbling stops and the liquid begins to be drawn

back into the capillary tube.[18]

Application in Organic Synthesis: A Workflow
Visualization
4-Iodotoluene is a key reagent in various cross-coupling reactions, such as the Suzuki-

Miyaura and Sonogashira reactions.[6] These reactions are fundamental in the formation of

carbon-carbon bonds, a critical step in the synthesis of many pharmaceutical compounds and

complex organic molecules.[2] The following diagram illustrates a generalized workflow for a

Suzuki-Miyaura cross-coupling reaction involving 4-Iodotoluene.
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Caption: Generalized workflow of a Suzuki-Miyaura cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/1_melting_points.pdf
https://almaaqal.edu.iq/wp-content/uploads/2021/12/exp-3.pdf
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!09_01_35_PM.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b166478#physical-properties-of-4-iodotoluene-melting-point-boiling-point
https://www.benchchem.com/product/b166478#physical-properties-of-4-iodotoluene-melting-point-boiling-point
https://www.benchchem.com/product/b166478#physical-properties-of-4-iodotoluene-melting-point-boiling-point
https://www.benchchem.com/product/b166478#physical-properties-of-4-iodotoluene-melting-point-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166478?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

